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Compound of Interest

Compound Name: 4-Hydroxybenzenesulfonic acid

Cat. No.: B156009

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Hydroxybenzenesulfonic acid, a significant aromatic sulfonic acid, plays a crucial role as a
versatile intermediate and reagent in various chemical and industrial applications. This
technical guide provides a comprehensive overview of its chemical identity, structural details,
physicochemical properties, and established experimental protocols for its synthesis.
Furthermore, this document elucidates key chemical reactions and visualizes the synthetic
workflow, offering valuable insights for professionals in research and development.

Chemical Identity and Structure

4-Hydroxybenzenesulfonic acid is an organic compound characterized by a benzene ring
substituted with both a hydroxyl (-OH) group and a sulfonic acid (-SOsH) group at the para (4)
position.[1][2][3]

IUPAC Name: 4-hydroxybenzenesulfonic acid[2][4][5]

Synonyms: p-Phenolsulfonic acid, Sulfocarbolic acid, p-Hydroxybenzenesulfonic acid,
Phenol-4-sulfonic acid[2]

CAS Number: 98-67-9[2][6]

Molecular Formula: CeHeO4S[3][6][7]
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e Molecular Weight: 174.17 g/mol [5][8]

The structure of 4-Hydroxybenzenesulfonic acid is depicted by the following SMILES
notation and InChlKey:

e SMILES: C1=CC(=CC=C10)S(=0)(=0)0[2]

« InChiKey: FEPBITIJSIHRMRT-UHFFFAOYSA-N[2][7]

Physicochemical Properties

The key physicochemical properties of 4-Hydroxybenzenesulfonic acid are summarized in
the table below. It is typically a yellowish, oily liquid or a white to light yellow crystalline solid.[1]
[3] It is soluble in water and stable under normal conditions, though incompatible with strong
oxidizing agents.[1][9]

Property Value

Melting Point 52 °C[1]

Boiling Point 275.14 °C (estimate)[1]
Density 1.337 g/mL at 25 °C[1][7]
pKa 9.11 at 25 °C[1]
Refractive Index n20/D 1.489[1][7]

Vapor Pressure 69.8 Pa at 20 °C[1]

Experimental Protocols
Synthesis via Direct Sulfonation of Phenol

A primary method for synthesizing 4-hydroxybenzenesulfonic acid is through the direct
sulfonation of phenol, which is an electrophilic aromatic substitution reaction.[10]

Materials:

e Phenol
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e 96% Sulfuric acid

Procedure:

25 kg of phenol and 28 kg of 96% sulfuric acid are combined and heated to 50 °C.[1][11]

An additional 1.25 kg of sulfuric acid is then added to the mixture.[1][11]

The reaction mixture is subsequently heated to 110 °C for a duration of 5 to 6 hours.[1][11]

During this heating period, reaction water and approximately 5% of the unreacted phenol are
removed by distillation.[1][2][11]

This process typically yields a 95% pure product.[1][2][11]

The hydroxyl group of phenol directs the incoming sulfonic acid group to both the ortho and
para positions.[10] At lower temperatures, the ortho-isomer (2-hydroxybenzenesulfonic acid) is
kinetically favored. However, at higher temperatures, the ortho-isomer can undergo thermal
rearrangement to form the more stable para-isomer, 4-hydroxybenzenesulfonic acid.[10]
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Synthesis workflow of 4-Hydroxybenzenesulfonic acid.

Reaction with Excess Bromine Water

When 4-hydroxybenzenesulfonic acid is treated with an excess of bromine water, it
undergoes an electrophilic aromatic substitution reaction. The strong activating effect of the
hydroxyl group directs the bromine atoms to the ortho positions relative to it. This results in the
formation of 2,6-dibromo-4-hydroxybenzenesulfonic acid. Some sources suggest the
formation of a tribrominated product, which would imply the displacement of the sulfonic acid
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group, a reaction that can occur under certain conditions. However, the more direct substitution
product is the dibrominated compound.

4-Hydroxybenzenesulfonic Excess Bromine Water
Acid (Br2/H20)

Electrophilic
Aromatic Substitution

2,6-dibromo-4-hydroxybenzenesulfonic
acid

Click to download full resolution via product page

Reaction of 4-Hydroxybenzenesulfonic acid with excess bromine.

Applications

4-Hydroxybenzenesulfonic acid has a range of applications in different industrial sectors:

* Dye and Tanning Agent Intermediate: It is used in the manufacturing of synthetic tanning
agents and as an intermediate for dyes.[1]

o Electroplating: A significant portion of its production is utilized as an additive in electroplating
baths.[1]

o Catalysis: It serves as a redox-mediator in the laccase-catalyzed degradation of the textile
dye indigo and is also used as a polymerization catalyst.[1][5]

+ Chemical Synthesis: It is a precursor for producing other chemicals, such as plasticizers and
emulsifiers, through reactions with ethylene oxide.[1] It is also used in the manufacture of
polyesters with improved dye affinity.[1][2]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b156009?utm_src=pdf-body-img
https://www.benchchem.com/product/b156009?utm_src=pdf-body
https://www.benchchem.com/product/b156009?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6442408.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6442408.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6442408.htm
https://www.fishersci.ca/shop/products/4-hydroxybenzenesulfonic-acid-65-thermo-scientific/p-7053432
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6442408.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6442408.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxybenzenesulfonic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Mass Spectrometry: It has been explored as a matrix material in liquid secondary-ion mass
spectrometry due to its good solvent properties and ability to inhibit the reduction of certain
peptides.[1]

Conclusion

4-Hydroxybenzenesulfonic acid is a compound of considerable industrial and research
interest. Its synthesis is well-established, primarily through the sulfonation of phenol, and its
physicochemical properties make it suitable for a variety of applications, from chemical
synthesis to materials science. This guide provides foundational technical information intended
to support researchers and professionals in their work with this versatile chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to 4-Hydroxybenzenesulfonic Acid:
Properties, Synthesis, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156009#4-hydroxybenzenesulfonic-acid-iupac-name-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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